Cas no 1806070-30-3 (5-Bromo-2-(difluoromethyl)-4-iodo-3-methoxypyridine)

• Product Name: 5-Bromo-2-(difluoromethyl)-4-iodo-3-methoxypyridine
• CAS No: 1806070-30-3
• MF: C₇H₅BrF₂INO
• MW: 363.925980329514
• CID: 4862082
• Update Time: 2025-10-13

5-Bromo-2-(difluoromethyl)-4-iodo-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(difluoromethyl)-4-iodo-3-methoxypyridine

• Inchi： 1S/C7H5BrF2INO/c1-13-6-4(11)3(8)2-12-5(6)7(9)10/h2,7H,1H3
• InChI Key： TZFDNAWTTUVEKH-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(F)F)C=1OC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 5-Bromo-2-(difluoromethyl)-4-iodo-3-methoxypyridine

5-Bromo-2-(difluoromethyl)-4-iodo-3-methoxypyridine: A Comprehensive Overview

The compound 5-Bromo-2-(difluoromethyl)-4-iodo-3-methoxypyridine, identified by the CAS number 1806070-30-3, is a highly substituted pyridine derivative with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery, organic synthesis, and advanced materials development. In this article, we delve into the properties, synthesis, applications, and recent research advancements related to this compound.

The structure of 5-Bromo-2-(difluoromethyl)-4-iodo-3-methoxypyridine consists of a pyridine ring with four substituents: a bromine atom at position 5, a difluoromethyl group at position 2, an iodine atom at position 4, and a methoxy group at position 3. These substituents contribute to the compound's electronic properties, reactivity, and stability. The presence of halogens (bromine and iodine) and fluorinated groups introduces unique characteristics that make this compound valuable for various chemical transformations.

Recent studies have highlighted the role of 5-Bromo-2-(difluoromethyl)-4-iodo-3-methoxypyridine in the development of novel pharmaceutical agents. The compound's ability to act as a precursor in the synthesis of bioactive molecules has been extensively explored. For instance, researchers have utilized this compound to synthesize potential inhibitors for kinase enzymes, which are critical targets in cancer therapy. The substitution pattern of the pyridine ring allows for fine-tuning of the molecule's pharmacokinetic properties, making it a versatile building block in medicinal chemistry.

In addition to its pharmaceutical applications, 5-Bromo-2-(difluoromethyl)-4-iodo-3-methoxypyridine has shown promise in materials science. The compound's electronic properties make it a candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Recent research has focused on incorporating this compound into conjugated polymers to enhance their charge transport properties.

The synthesis of 5-Bromo-2-(difluoromethyl)-4-iodo-3-methoxypyridine involves multi-step organic reactions that require precise control over reaction conditions. Key steps include nucleophilic aromatic substitution and fluorination processes. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications.

In conclusion, 5-Bromo-2-(difluoromethyl)-4-iodo-3-methoxypyridine, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its applications span across drug discovery, materials science, and organic synthesis, making it an essential compound for advancing modern chemistry. As research progresses, we can expect even more innovative uses for this remarkable molecule.